Cas no 1448045-93-9 (3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide)

3-Cyano-N-(3-methoxythiolan-3-yl)methylbenzamide is a specialized organic compound featuring a benzamide core substituted with a cyano group at the 3-position and a (3-methoxythiolan-3-yl)methyl moiety at the amide nitrogen. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both cyano and methoxythiolane groups enhances its versatility in nucleophilic and electrophilic transformations. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes. The compound is characterized by high purity and stability, making it suitable for precision applications in medicinal chemistry and material science.
3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide structure
1448045-93-9 structure
Product name:3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide
CAS No:1448045-93-9
MF:C14H16N2O2S
MW:276.354042053223
CID:6199274
PubChem ID:71804823

3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide
    • 3-CYANO-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]BENZAMIDE
    • 3-cyano-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzamide
    • F6420-0543
    • CHEMBL3440236
    • 1448045-93-9
    • AKOS024557230
    • Inchi: 1S/C14H16N2O2S/c1-18-14(5-6-19-10-14)9-16-13(17)12-4-2-3-11(7-12)8-15/h2-4,7H,5-6,9-10H2,1H3,(H,16,17)
    • InChI Key: OULONTCEUHQXKU-UHFFFAOYSA-N
    • SMILES: S1CCC(CNC(C2C=CC=C(C#N)C=2)=O)(C1)OC

Computed Properties

  • Exact Mass: 276.09324893g/mol
  • Monoisotopic Mass: 276.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 87.4Ų

3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6420-0543-4mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
4mg
$99.0 2023-09-09
Life Chemicals
F6420-0543-3mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
3mg
$94.5 2023-09-09
Life Chemicals
F6420-0543-20mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
20mg
$148.5 2023-09-09
Life Chemicals
F6420-0543-10μmol
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
10μmol
$103.5 2023-09-09
Life Chemicals
F6420-0543-40mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
40mg
$210.0 2023-09-09
Life Chemicals
F6420-0543-50mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
50mg
$240.0 2023-09-09
Life Chemicals
F6420-0543-2μmol
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
2μmol
$85.5 2023-09-09
Life Chemicals
F6420-0543-5mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
5mg
$103.5 2023-09-09
Life Chemicals
F6420-0543-15mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
15mg
$133.5 2023-09-09
Life Chemicals
F6420-0543-25mg
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide
1448045-93-9
25mg
$163.5 2023-09-09

Additional information on 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide

Exploring the Potential of 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) in Modern Research

The compound 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) has garnered significant attention in the field of organic chemistry and pharmaceutical research. This benzamide derivative is characterized by its unique molecular structure, which includes a cyano group and a methoxythiolane moiety. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity and synthetic versatility, making it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide has surged due to their potential in addressing drug resistance and targeted therapy. The compound's molecular framework allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for effective treatments.

One of the most searched questions in AI-driven drug discovery platforms is how small molecules like CAS No. 1448045-93-9 can be optimized for high-throughput screening. The compound's structural motifs are compatible with computational modeling, enabling researchers to predict its interactions with biological targets. This is particularly relevant in the context of fragment-based drug design, where lead optimization is a critical step.

The synthetic pathway of 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide has also been a topic of interest. Chemists are exploring green chemistry approaches to its synthesis, minimizing waste and energy consumption. This resonates with the global push for sustainable chemistry, a hot topic in both academic and industrial circles. The compound's scalability and yield optimization are key factors in its potential commercialization.

Another area where CAS No. 1448045-93-9 shows promise is in material science. Its electron-withdrawing cyano group and thiolane ring make it a candidate for developing advanced polymers and conductive materials. This application is particularly relevant in the era of flexible electronics and wearable technology, where new materials are constantly in demand.

In conclusion, 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural uniqueness and functional diversity make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.

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